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Introduction

Phenyltrimethylammonium chloride is a quaternary ammonium salt with significant
applications in organic synthesis and various industrial processes. It is primarily utilized as a
phase-transfer catalyst, which facilitates the reaction between reactants in different phases
(e.g., an agueous phase and an organic phase).[1][2] Its utility also extends to its role as a
surfactant and as a methylating agent. This guide provides a focused overview of its
fundamental molecular characteristics, specifically its molecular weight and chemical formula,
for researchers, scientists, and professionals in drug development.

Chemical Formula and Molecular Weight

The chemical formula and molecular weight are foundational data points for any chemical
compound, essential for stoichiometric calculations, analytical characterization, and material
specification.

Molecular Formula

The molecular formula for phenyltrimethylammonium chloride is generally represented as
C9H14CIN or C9H14N-CL.[3][4][5] This formula indicates that each molecule is composed of:

» Nine carbon (C) atoms
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e Fourteen hydrogen (H) atoms
e One nitrogen (N) atom
e One chlorine (Cl) atom, present as the chloride ion.

The structure consists of a phenyl group and three methyl groups attached to a central nitrogen
atom, forming a quaternary ammonium cation, with chloride as the counter-ion.[5]

Molecular Weight

The molecular weight of phenyltrimethylammonium chloride is approximately 171.67 g/mol .
[3][6][7][8] This value is calculated from the atomic weights of its constituent elements. Minor
variations in the reported value, such as 171.667 g/mol , are due to differences in the precision
of atomic weight values used in the calculation.[4]

Quantitative Data Summary

For clarity and ease of reference, the key quantitative and identifying information for
phenyltrimethylammonium chloride is summarized in the table below.

Property Value

Molecular Formula C9H14CIN[4][9]
(CH3)3N(CI)C6H5[6][8]

Molecular Weight 171.67 g/mol [3][6][7][8]

171.667 g/mol [4]

CAS Number 138-24-9[4][6][9]
Appearance White to off-white crystalline powder[2][6]
Melting Point 235-243 °C[2]

Visual Representation of Molecular Composition
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To illustrate the elemental makeup of phenyltrimethylammonium chloride, the following
diagram provides a visual breakdown of the components of its molecular formula.

Phenyltrimethylammonium Chloride
(C9H14CIN)

dntal Compaosition

Carbon (C) Hydrogen (H)
X9 x 14

Nitrogen (N)

x1

Click to download full resolution via product page

Elemental composition of Phenyltrimethylammonium Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to the Molecular
Properties of Phenyltrimethylammonium Chloride]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b087048#phenyltrimethylammonium-
chloride-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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